Cas no 882578-72-5 (2-2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl-N-(4-fluorophenyl)acetamide
• CAS No: 882578-72-5
• MF: C₁₄H₁₃FN₂O₃S
• MW: 308.328025579453
• CID: 5811382
• PubChem ID: 16452171
• Update Time: 2025-05-23

2-2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dioxo-5-propan-2-ylidene-1,3-thiazolidin-3-yl)-N-(4-fluorophenyl)acetamide
• 2-[2,4-DIOXO-5-(PROPAN-2-YLIDENE)-1,3-THIAZOLIDIN-3-YL]-N-(4-FLUOROPHENYL)ACETAMIDE
• 2-(2,4-dioxo-5-(propan-2-ylidene)thiazolidin-3-yl)-N-(4-fluorophenyl)acetamide
• 882578-72-5
• F3264-0072
• AKOS002250655
• VU0608072-1
• 2-2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C14H13FN2O3S/c1-8(2)12-13(19)17(14(20)21-12)7-11(18)16-10-5-3-9(15)4-6-10/h3-6H,7H2,1-2H3,(H,16,18)
• InChI Key： GOJCFRZMRRKQDW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1C(=O)/C(=C(/C)\C)/SC1=O

Computed Properties

• Exact Mass: 308.06309162g/mol
• Monoisotopic Mass: 308.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl-N-(4-fluorophenyl)acetamide

Introduction to 2-2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl-N-(4-fluorophenyl)acetamide (CAS No. 882578-72-5) and Its Emerging Applications in Chemical Biology

The compound 2-2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl-N-(4-fluorophenyl)acetamide, identified by its CAS number 882578-72-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative combines a unique structural framework with a diverse array of biological activities, making it a subject of intense interest for researchers exploring novel therapeutic agents. The presence of multiple pharmacophoric elements, including a thiazolidinone core, a fluorophenyl group, and an acetylamide moiety, contributes to its complex interactions with biological targets.

The structural motif of 2-2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl-N-(4-fluorophenyl)acetamide is particularly noteworthy due to its ability to modulate various biological pathways. The thiazolidinone ring is a well-known scaffold in medicinal chemistry, frequently employed in the design of drugs targeting inflammation, angiogenesis, and metabolic disorders. Its stability and flexibility allow for the facile introduction of substituents that can fine-tune pharmacological properties. In this context, the propan-2-ylidene group appended to the dioxo-substituted thiazolidinone introduces additional conformational freedom and potential for hydrogen bonding interactions.

The N-(4-fluorophenyl)acetamide moiety further enhances the compound's pharmacological profile. The fluorine atom at the para position of the phenyl ring is a common pharmacophore that can improve metabolic stability and binding affinity. Acetylamides are also known for their ability to engage in hydrogen bonding networks within protein active sites, which is crucial for drug-receptor interactions. Together, these structural elements contribute to the compound's multifaceted biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the thiazolidinone core interacts favorably with polar residues in protein binding pockets, while the fluorophenyl group may engage in π-stacking interactions or hydrophobic contacts. The acetylamide moiety is positioned optimally for hydrogen bonding with acidic or basic residues. These insights have guided the optimization of analogs with enhanced potency and selectivity.

In vitro studies have revealed promising biological activities of 2-2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl-N-(4-fluorophenyl)acetamide. Initial screening assays indicate inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the fluorophenyl group appears to be particularly critical for these interactions, as fluorinated aromatic compounds are often recognized as favorable pharmacological entities due to their ability to modulate enzyme activity.

Moreover, research has explored the potential of this compound as an inhibitor of matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes, including cancer metastasis and tissue degradation. The structural features of 2-2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-y N-(4-fluorophenyl)acetamide allow it to bind competitively with MMP active sites, thereby inhibiting their catalytic activity. This has sparked interest in developing derivatives with improved efficacy against MMPs.

The compound's interaction with cellular pathways has also been investigated using high-throughput screening techniques. Notably, it has shown selective toxicity toward certain cancer cell lines while exhibiting minimal cytotoxicity toward normal cells. This selectivity is attributed to differences in receptor expression and metabolic processing between cancerous and healthy tissues. The thiazolidinone core, along with its substituents, appears to exploit these differences effectively.

Emerging evidence also suggests that 2 - 2 , 4 - dioxo - 5 - ( propan - 2 - ylidene ) - 1 , 3 - thiazolidin - 3 - yl - N - ( 4 - fluoro phen yl ) - acet amide may have therapeutic implications beyond its anti-inflammatory and anti-cancer properties. Preliminary data indicate potential benefits in managing neurodegenerative disorders by modulating cholinergic signaling pathways. The ability of this compound to cross the blood-brain barrier remains an area of active investigation but holds promise for developing treatments targeting central nervous system diseases.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient preparation methods, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques.

The role of chirality in determining biological activity has not been overlooked in this context. Enantiomerically pure forms of this compound have been synthesized and evaluated for their pharmacological profiles. Surprisingly, some enantiomers exhibit significantly different biological activities compared to their racemic counterparts. This underscores the importance of stereochemical considerations in drug design and highlights opportunities for developing enantiomerically enriched therapeutic agents.

The development of novel analytical techniques has also facilitated deeper understanding into the behavior of this compound both in vitro and in vivo settings. Mass spectrometry-based methods allow for precise quantification and identification of metabolites formed after administration into biological systems. Nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information about protein-ligand complexes formed during binding studies.

The future direction of research on CAS No 88257872 5 will likely focus on expanding its therapeutic applications through structure-based drug design approaches combined with artificial intelligence-driven virtual screening platforms capable predicting new bioactivities based on existing data sets . Collaborative efforts between academia industry could accelerate translation from benchtop discoveries clinical relevance by leveraging interdisciplinary expertise chemical biology computational modeling pharmacy